75-99-0

Dalapon

In Stock

• CAS RN:
• 75-99-0

• Formula:
• C3H4Cl2O2

• InChI:
• InChI=1S/C3H4Cl2O2/c1-3(4,5)2(6)7/h1H3,(H,6,7)

• InChIKey:
• NDUPDOJHUQKPAG-UHFFFAOYSA-N

• Dalapon is a small, water soluble, organochlorine selective herbicide and plant growth regulator used to control perennial grasses. It is mainly used on food crops, including sugarcane and sugar beets.
  2,2-dichloropropionic acid appears as a colorless liquid. Soluble in water. Corrosive to metals and tissue. Used as a herbicide.
  Dalapon is a carboxylic acid and an organohalogen compound.
  

Pericyclocamphanone

Usually In Stock

• CAS RN:
• 875-99-0

• Formula:
• C10H14O

• InChI:
• InChI=1S/C10H14O/c1-9(2)7-5-4-10(9,3)8(11)6(5)7/h5-7H,4H2,1-3H3

• InChIKey:
• OSGFZBRRGSITSR-UHFFFAOYSA-N

• Pericyclocamphanone, also known as Pericyclocamphanone, is a useful research compound. Its molecular formula is C10H14O and its molecular weight is 150.22 g/mol. The purity is usually 95%.

2-(3',3'-Dimethyl-6-nitrospiro[chromene-2,2'-indolin]-1'-yl)ethanol

In Stock

• CAS RN:
• 5475-99-0

• Formula:
• C20H20N2O4

• InChI:
• InChI=1S/C20H20N2O4/c1-19(2)16-5-3-4-6-17(16)21(11-12-23)20(19)10-9-14-13-15(22(24)25)7-8-18(14)26-20/h3-10,13,23H,11-12H2,1-2H3

• InChIKey:
• FGJPKPQMQFZPJY-UHFFFAOYSA-N

• 2-(3',3'-Dimethyl-6-nitrospiro[chromene-2,2'-indolin]-1'-yl)ethanol is a useful research compound. Its molecular formula is C20H20N2O4 and its molecular weight is 352.4 g/mol. The purity is usually 95%.

cis-syn-Uracil dimer

• CAS RN:
• 13375-99-0

• Formula:
• C8H8N4O4

• InChI:
• InChI=1S/C8H8N4O4/c13-5-1-2-4(3(1)9-7(15)11-5)10-8(16)12-6(2)14/h1-4H,(H2,9,11,13,15)(H2,10,12,14,16)/t1-,2+,3-,4+

• InChIKey:
• XFDCFFIAUVAAFU-GNSDDBTRSA-N

• Cis-syn-Uracil dimer is a useful research compound. Its molecular formula is C8H8N4O4 and its molecular weight is 224.17 g/mol. The purity is usually 95%.

Methyl 2,6-dichloro-3-nitrobenzoate

In Stock

• CAS RN:
• 55775-99-0

• Formula:
• C8H5Cl2NO4

• InChI:
• InChI=1S/C8H5Cl2NO4/c1-15-8(12)6-4(9)2-3-5(7(6)10)11(13)14/h2-3H,1H3

• InChIKey:
• HRRKWVIUFQWYMG-UHFFFAOYSA-N

• Methyl 2,6-dichloro-3-nitrobenzoate is a useful research compound. Its molecular formula is C8H5Cl2NO4 and its molecular weight is 250.03. The purity is usually 95%.

N-methyl-N,3-bis(4-methylphenyl)-2,1-benzisoxazole-5-carboxamide

• CAS RN:
• 932975-99-0

• Formula:
• C23H20N2O2

• InChI:
• InChI=1S/C23H20N2O2/c1-15-4-8-17(9-5-15)22-20-14-18(10-13-21(20)24-27-22)23(26)25(3)19-11-6-16(2)7-12-19/h4-14H,1-3H3

• InChIKey:
• BJBCESIZKNLXOO-UHFFFAOYSA-N

• N-methyl-N,3-bis(4-methylphenyl)-2,1-benzisoxazole-5-carboxamide is a useful research compound. Its molecular formula is C23H20N2O2 and its molecular weight is 356.4. The purity is usually 95%.

2-{[3-Cyano-5-(ethoxycarbonyl)-6-oxo-1,6-dihydropyridin-2-yl]sulfanyl}acetic acid

In Stock

• CAS RN:
• 851175-99-0

• Formula:
• C11H10N2O5S

• InChI:
• InChI=1S/C11H10N2O5S/c1-2-18-11(17)7-3-6(4-12)10(13-9(7)16)19-5-8(14)15/h3H,2,5H2,1H3,(H,13,16)(H,14,15)

• InChIKey:
• KZOBIVWPAVICID-UHFFFAOYSA-N

• 2-{[3-Cyano-5-(ethoxycarbonyl)-6-oxo-1,6-dihydropyridin-2-yl]sulfanyl}acetic acid is a useful research compound. Its molecular formula is C11H10N2O5S and its molecular weight is 282.27 g/mol. The purity is usually 95%.

(3-Boc-amino-azetidin-1-YL)-thiophen-2-YL-acetic acid

In Stock

• CAS RN:
• 885275-99-0

• Formula:
• C14H20N2O4S

• InChI:
• InChI=1S/C14H20N2O4S/c1-14(2,3)20-13(19)15-9-7-16(8-9)11(12(17)18)10-5-4-6-21-10/h4-6,9,11H,7-8H2,1-3H3,(H,15,19)(H,17,18)

• InChIKey:
• UTRVQCJATMQJJU-UHFFFAOYSA-N

• (3-Boc-amino-azetidin-1-YL)-thiophen-2-YL-acetic acid is a useful research compound. Its molecular formula is C14H20N2O4S and its molecular weight is 312.39 g/mol. The purity is usually 95%.

(E)-ethyl 3-((4-(diethylamino)benzylidene)amino)-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate

In Stock

• CAS RN:
• 301675-99-0

• Formula:
• C21H24N4O3S

• InChI:
• InChI=1S/C21H24N4O3S/c1-5-24(6-2)16-10-8-15(9-11-16)12-23-25-13-22-19-17(20(25)26)14(4)18(29-19)21(27)28-7-3/h8-13H,5-7H2,1-4H3/b23-12+

• InChIKey:
• YWSLGPSBMCXKFD-FSJBWODESA-N

• (E)-ethyl 3-((4-(diethylamino)benzylidene)amino)-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C21H24N4O3S and its molecular weight is 412.51. The purity is usually 95%.

2-(1H-pyrrol-3-yl)pyrazine

In Stock

• CAS RN:
• 474775-99-0

• Formula:
• C8H7N3

• InChI:
• InChI=1S/C8H7N3/c1-2-9-5-7(1)8-6-10-3-4-11-8/h1-6,9H

• InChIKey:
• SMWUEJBIRQOVBU-UHFFFAOYSA-N

• 2-(1H-pyrrol-3-yl)pyrazine is a useful research compound. Its molecular formula is C8H7N3 and its molecular weight is 145.165. The purity is usually 95%.

N-(2,4-dimethoxyphenyl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 681275-99-0

• Formula:
• C26H26N2O3S

• InChI:
• InChI=1S/C26H26N2O3S/c1-18-7-6-8-19(13-18)15-28-16-25(21-9-4-5-10-23(21)28)32-17-26(29)27-22-12-11-20(30-2)14-24(22)31-3/h4-14,16H,15,17H2,1-3H3,(H,27,29)

• InChIKey:
• YZEGOJWALCRQTI-UHFFFAOYSA-N

• N-(2,4-dimethoxyphenyl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H26N2O3S and its molecular weight is 446.57. The purity is usually 95%.

N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-methoxybenzyl)oxalamide

In Stock

• CAS RN:
• 872975-99-0

• Formula:
• C24H31N3O6S

• InChI:
• InChI=1S/C24H31N3O6S/c1-16-11-17(2)22(18(3)12-16)34(30,31)27-9-6-10-33-21(27)15-26-24(29)23(28)25-14-19-7-5-8-20(13-19)32-4/h5,7-8,11-13,21H,6,9-10,14-15H2,1-4H3,(H,25,28)(H,26,29)

• InChIKey:
• FPEXGRPWFSHVSX-UHFFFAOYSA-N

• N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C24H31N3O6S and its molecular weight is 489.59. The purity is usually 95%.

Ethyl 3-hydrazinylbenzoate hydrochloride

In Stock

• CAS RN:
• 940875-99-0

• Formula:
• C9H13ClN2O2

• InChI:
• InChI=1S/C9H12N2O2.ClH/c1-2-13-9(12)7-4-3-5-8(6-7)11-10;/h3-6,11H,2,10H2,1H3;1H

• InChIKey:
• YMKGDNLSBACMSE-UHFFFAOYSA-N

• Ethyl 3-hydrazinylbenzoate hydrochloride is a useful research compound. Its molecular formula is C9H13ClN2O2 and its molecular weight is 216.66 g/mol. The purity is usually 95%.

3-Methoxy-4'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-99-0

• Formula:
• C19H21NO2

• InChI:
• InChI=1S/C19H21NO2/c1-22-18-6-4-5-17(13-18)19(21)16-9-7-15(8-10-16)14-20-11-2-3-12-20/h4-10,13H,2-3,11-12,14H2,1H3

• InChIKey:
• PNWURPPCXNCDGF-UHFFFAOYSA-N

• 3-Methoxy-4'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.

Decarboxy Enrofloxacin

In Stock

• CAS RN:
• 131775-99-0

• Formula:
• C18H22FN3O

• InChI:
• InChI=1S/C18H22FN3O/c1-2-20-7-9-21(10-8-20)17-12-16-14(11-15(17)19)18(23)5-6-22(16)13-3-4-13/h5-6,11-13H,2-4,7-10H2,1H3

• InChIKey:
• MHZWALDGPXSPGF-UHFFFAOYSA-N

• Decarboxy Enrofloxacin (Enrofloxacin EP Impurity F) is an Enrofloxacin (E557800) impurity.

8-Oxo-7-propyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid

• CAS RN:
• 1823775-99-0

• Formula:
• C10H13N3O3

• InChI:
• InChI=1S/C10H13N3O3/c1-2-3-12-4-5-13-6-11-7(10(15)16)8(13)9(12)14/h6H,2-5H2,1H3,(H,15,16)

• InChIKey:
• PROLPOFFKMTZHP-UHFFFAOYSA-N

• 8-Oxo-7-propyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid is a useful research compound. Its molecular formula is C10H13N3O3 and its molecular weight is 223.23 g/mol. The purity is usually 95%.

N-(1-cyano-1-methylethyl)-3-[(3-methylbut-2-en-1-yl)oxy]benzamide

Usually In Stock

• CAS RN:
• 1394675-99-0

• Formula:
• C16H20N2O2

• InChI:
• InChI=1S/C16H20N2O2/c1-12(2)8-9-20-14-7-5-6-13(10-14)15(19)18-16(3,4)11-17/h5-8,10H,9H2,1-4H3,(H,18,19)

• InChIKey:
• WRPLBBFPSITFSB-UHFFFAOYSA-N

• N-(1-cyano-1-methylethyl)-3-[(3-methylbut-2-en-1-yl)oxy]benzamide is a useful research compound. Its molecular formula is C16H20N2O2 and its molecular weight is 272.348. The purity is usually 95%.

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine hydrochloride

In Stock

• CAS RN:
• 1802375-99-0

• Formula:
• C9H15BN2O2S

• InChI:
• InChI=1S/C9H15BN2O2S/c1-8(2)9(3,4)14-10(13-8)6-5-12-7(11)15-6/h5H,1-4H3,(H2,11,12)

• InChIKey:
• HJGXLJCKHNVWSX-UHFFFAOYSA-N

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine hydrochloride is a useful research compound. Its molecular formula is C9H15BN2O2S and its molecular weight is 226.1. The purity is usually 95%.

N-[4-(Hydroxymethyl)thian-4-yl]-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361875-99-0

• Formula:
• C15H24N2O3S

• InChI:
• InChI=1S/C15H24N2O3S/c1-2-13(19)17-7-3-12(4-8-17)14(20)16-15(11-18)5-9-21-10-6-15/h2,12,18H,1,3-11H2,(H,16,20)

• InChIKey:
• DQWNRDDHVKCMKS-UHFFFAOYSA-N

• N-[4-(Hydroxymethyl)thian-4-yl]-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H24N2O3S and its molecular weight is 312.43. The purity is usually 95%.

Pyridin-4-yl-[4-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379975-99-0

• Formula:
• C18H18F3N3O2

• InChI:
• InChI=1S/C18H18F3N3O2/c19-18(20,21)15-2-1-7-23-16(15)26-12-13-5-10-24(11-6-13)17(25)14-3-8-22-9-4-14/h1-4,7-9,13H,5-6,10-12H2

• InChIKey:
• BRAYDNZFEMAJJW-UHFFFAOYSA-N

• Pyridin-4-yl-[4-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C18H18F3N3O2 and its molecular weight is 365.356. The purity is usually 95%.